Cas no 55676-84-1 (Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-)
55676-84-1 structure
Product Name:Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
CAS No:55676-84-1
MF:C14H13Cl
MW:216.706022977829
CID:1594695
PubChem ID:22768599
Update Time:2025-04-21
Benzene, 4-chloro-1-methyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-chloro-1-methyl-2-(phenylmethyl)-
- 2-benzyl-4-chloro-1-methylbenzene
- DTXSID60628340
- SCHEMBL11030384
- 55676-84-1
-
- Inchi: 1S/C14H13Cl/c1-11-7-8-14(15)10-13(11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
- InChI Key: DEZUVEBPTFTMHW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 216.07069
- Monoisotopic Mass: 216.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 4-chloro-1-methyl-2-(phenylmethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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